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Compound of Interest

Compound Name: DS-9300

Cat. No.: B11928448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of DS-9300, a histone acetyltransferase p300 inhibitor. The

following guidance is designed to ensure the safe and effective use of this compound in a

laboratory setting.

Personal Protective Equipment (PPE) and Safety
Precautions
DS-9300 is a research chemical and should be handled with care. While some safety data

sheets (SDS) may indicate that the substance is not classified as hazardous, it is crucial to

treat it as potentially hazardous until more comprehensive toxicological data is available. The

following personal protective equipment is mandatory when handling DS-9300.
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PPE Category Specific Recommendations Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from accidental

splashes or contact with the

solid compound.

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact. Change

gloves immediately if they

become contaminated.

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or a chemical fume hood.

Use a NIOSH-approved

respirator if there is a risk of

generating dust or aerosols.

Minimizes the risk of

inhalation.

General Handling Precautions:

Do not ingest, inhale, get in eyes, on skin, or on clothing.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Use only in a well-ventilated area, preferably within a chemical fume hood.

Avoid the generation of dust.

Experimental Workflow for Handling DS-9300
The following diagram outlines the standard operating procedure for handling DS-9300 from

receipt to disposal. Adherence to this workflow is critical for ensuring safety and experimental

integrity.
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Preparation

Handling and Use

Cleanup and Disposal

Don Personal Protective Equipment (PPE)

Prepare a clean and designated workspace

Retrieve DS-9300 from storage (-20°C)

Allow compound to equilibrate to room temperature

Weigh the required amount of solid DS-9300

Prepare a stock solution (e.g., in DMSO or ethanol)

Perform the experiment

Decontaminate workspace and equipment

Dispose of contaminated consumables in designated chemical waste

Dispose of unused DS-9300 and solutions as chemical waste

Remove and dispose of PPE

Wash hands thoroughly
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Figure 1. Standard workflow for handling DS-9300 in a laboratory setting.
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Disposal Plan
Proper disposal of DS-9300 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Solid DS-9300
Dispose of in a designated solid chemical waste

container.

DS-9300 Solutions

Dispose of in a designated liquid chemical

waste container compatible with the solvent

used (e.g., non-halogenated solvent waste).

Contaminated Consumables (e.g., pipette tips,

tubes, gloves)

Dispose of in a designated solid chemical waste

container.

Important Disposal Considerations:

Do not dispose of DS-9300 down the drain or in regular trash.

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

Ensure waste containers are properly labeled with the chemical name and any associated

hazards.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure

the responsible use of DS-9300 in their work. Always consult your institution's Environmental

Health and Safety (EHS) department for specific guidance on chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DS-9300]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928448#personal-protective-equipment-for-
handling-ds-9300]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://cdn.caymanchem.com/cdn/insert/43812.pdf
https://www.benchchem.com/product/b11928448#personal-protective-equipment-for-handling-ds-9300
https://www.benchchem.com/product/b11928448#personal-protective-equipment-for-handling-ds-9300
https://www.benchchem.com/product/b11928448#personal-protective-equipment-for-handling-ds-9300
https://www.benchchem.com/product/b11928448#personal-protective-equipment-for-handling-ds-9300
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11928448?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

